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Compound of Interest

Compound Name: 3,7-Di-O-methylducheside A

Cat. No.: B089505

A comprehensive literature search for studies specifically focused on 3,7-Di-O-
methylducheside A did not yield any scientific articles detailing its biological activities,
experimental protocols, or quantitative data. While the compound is listed in chemical
databases with a registered CAS number (136133-08-9), indicating its existence as a defined
chemical entity, there is a notable absence of published research in the public domain
investigating its pharmacological properties.[1][2]

The initial search and subsequent broader inquiries for "ducheside A" and its derivatives reveal
that these compounds are associated with the plant genus Duchesnea, commonly known as
mock strawberry. The available body of research focuses primarily on the crude extracts and
general phytochemical composition of Duchesnea indica. These studies indicate that the plant
contains a variety of bioactive compounds, including phenolic acids, flavonoids, terpenoids,
and tannins, which contribute to its traditional use in medicine for various ailments.[3][4][5]

Modern pharmacological investigations of Duchesnea indica extracts have shown a range of
activities, such as anticancer, antioxidant, anti-inflammatory, and antimicrobial effects.[3][4][6]
However, these studies do not isolate and characterize the specific effects of ducheside A or its
methylated derivatives like 3,7-Di-O-methylducheside A. The research has remained at the
level of plant extracts or has focused on other more abundant chemical constituents.[3][5]

Due to the lack of specific data for 3,7-Di-O-methylducheside A, a comparative guide with
quantitative data tables, detailed experimental protocols, and signaling pathway diagrams as
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requested cannot be constructed. The scientific community has yet to publish studies that
would provide the necessary information for such a review.

Below is a diagram illustrating the literature search workflow that led to this conclusion.

Literature Search Strategy

Initiate Search for '3,7-Di-O-methylducheside A

Broaden Search to ‘ducheside A" and 'Duchesnea indica’ Search Chemical Databases (CAS: 136133-08-9)

Analysis of Search Results

(Analyze for General Bioactivity of Source Plant) (Analyze Database Entries) (Analyze for Specific Bioactivity Data)

Conclusion

A/

No Quantitative Data or Experimental Protocols Found for 3,7-Di-O-methylducheside A

A/

General Bioactivity of Duchesnea indica Extracts Documented

Compound Exists as a Chemical Entity

Comparative Literature Review Not Feasible Due to Lack of Published Studies

Click to download full resolution via product page

Caption: Literature Search and Conclusion Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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